8-Bromo-2,7-dimethylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one

• IUPAC Name: 8-bromo-2,7-dimethyl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C7H7BrN4O/c1-3-5(8)6-9-4(2)10-7(13)12(6)11-3/h1-2H3,(H,9,10,13)
• InChI Key: MDVCSXPJUPEDCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1Br)N=C(NC2=O)C
• Molecular Formula: C7H7BrN4O
• DSSTOX Substance ID: DTXSID00724916
• Molecular Weight: 243.06 g/mol
• CAS RN: 55457-59-5

Description

The compound “8-Bromo-2,7-dimethylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one” belongs to the class of organic compounds known as triazinones. These are aromatic heterocyclic compounds containing a triazine ring substituted by one oxo group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazine ring, which is a six-membered aromatic ring with three carbon atoms and three nitrogen atoms. The presence of the bromo and methyl groups, as well as the pyrazolo ring, would further influence the chemical behavior of this compound.

Chemical Reactions Analysis

The chemical reactions of this compound would largely depend on the functional groups present in the molecule. The bromo group could potentially undergo substitution reactions, while the methyl groups could participate in a variety of reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromo group could increase the compound’s molecular weight and potentially influence its boiling/melting point and solubility.

Scientific Research Applications

Energetic Materials

. The presence of nitrogen-rich heterocycles makes them candidates for high-energy-density materials, which could be applied in propellants or explosives. The bromine substituent could be a site for further functionalization to tailor the energy release properties.

Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s used as a pharmaceutical, its mechanism would depend on the biological target it interacts with. If it’s used in materials science or a similar field, its mechanism of action would depend on the specific application.

Safety and Hazards

Without specific data, it’s difficult to provide accurate safety and hazard information. As with all chemicals, safe handling practices should be followed to minimize risk.

Future Directions

The future research directions would depend on the current applications of this compound. Potential areas could include exploring its use in pharmaceuticals, materials science, or as a building block in synthetic chemistry.